Cas no 2649318-80-7 (N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide)

• Product Name: N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide
• CAS No: 2649318-80-7
• MF: C₁₅H₂₂N₄O₃
• MW: 306.360183238983
• CID: 5300681
• Update Time: 2025-07-17

N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxamide, N-[3-(1,1-dimethylethyl)-1H-pyrazol-5-yl]-2,5-dihydro-4-hydroxy-1-(1-methylethyl)-5-oxo-
• N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide

• Inchi： 1S/C15H22N4O3/c1-8(2)19-7-9(12(20)14(19)22)13(21)16-11-6-10(17-18-11)15(3,4)5/h6,8,20H,7H2,1-5H3,(H2,16,17,18,21)
• InChI Key： KJFQLCXWTFUCPQ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=O)C(O)=C(C(NC2NN=C(C(C)(C)C)C=2)=O)C1

Additional information on N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide

Introduction to N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide (CAS No. 2649318-80-7)

N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide (CAS No. 2649318-80-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique chemical framework, incorporating both pyrazole and pyrrole moieties, positions it as a versatile scaffold for designing novel bioactive molecules.

The structural composition of N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide (CAS No. 2649318-80-7) is highly intriguing and warrants detailed examination. The presence of the 3-tert-butyl group on the pyrazole ring introduces steric bulk, which can influence the compound's interactions with biological targets. Additionally, the 4-hydroxy and 5-oxo functional groups on the pyrrole ring contribute to its potential reactivity and binding affinity. These features make it an attractive molecule for medicinal chemists seeking to develop new therapeutic agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and potential applications in medicine. Pyrazole and pyrrole derivatives, in particular, have been extensively studied for their roles in various pharmacological contexts. The compound N-(3-tert-butyl-1H-pyrazol-5-yl)-4-hydroxy-1-isopropyl-5-oxo-2H-pyrrole-3-carboxamide (CAS No. 2649318-80-7) is no exception, as it embodies many of the desirable characteristics sought after in drug candidates.

The molecular architecture of this compound is particularly noteworthy. The combination of a tert-butyl-substituted pyrazole ring with a hydroxylated and oxo-functionalized pyrrole ring creates a complex three-dimensional structure that can interact with biological targets in multiple ways. This complexity is often a key factor in determining the efficacy and selectivity of a drug molecule. Researchers have been exploring such multifunctional scaffolds to develop inhibitors or activators with high precision.

The synthesis of N-(3-tert-butyl-1H-pyrazol-5-ylyl)-4-hydroxy-l-isopropyl-S-oxygenated -2H-pyrrolone -3-carboxamide, CAS No. 2649318 - 80 - 7 involves several sophisticated organic transformations that highlight the synthetic prowess required to construct such intricate molecules. The introduction of the tert-butyl group onto the pyrazole ring typically requires careful control to ensure regioselectivity, while the functionalization of the pyrrole ring demands precise manipulation of reaction conditions to achieve the desired substitution pattern.

In terms of biological activity, preliminary studies on N-(3 - tert - butyl - l H - pyrazol - 5 - yl) - - 4 hydroxyl - l isopropyl - S oxo - 2 H - pyrrolone - 3 carboxamide (CAS No . 2649318 - 80 - 7 ) have shown promising results . The compound exhibits notable interactions with certain enzymes and receptors, suggesting potential therapeutic applications . For instance , its ability to modulate enzyme activity could make it a valuable candidate for developing treatments against various diseases . These findings are particularly exciting given the growing emphasis on targeted therapy in modern medicine.

The investigation into the pharmacological properties of this compound has been complemented by computational studies that aim to elucidate its binding mechanisms at a molecular level . These studies often involve molecular docking simulations , which predict how N-(3-tert-butyl-lH-pyrazol-S-ylyl) strong >)-4-hydroxy-l-isopropyl-S-oxygenated-S-H-pyrrolone-S-carboxamide (CAS No . 2649318 . 80 . 7 ) interacts with biological targets such as enzymes or receptors . Such computational approaches provide valuable insights into the compound's potential efficacy and help guide further experimental work.

The role of computational chemistry in drug discovery has become increasingly prominent over the past decade , as it offers efficient ways to screen large libraries of compounds for potential bioactivity . By leveraging advanced computational methods , researchers can identify promising candidates like N-(3-tert-butyl-lH-pyrazol-S-ylyl) bold >)-4-hydroxy-l-isopropil-l-oxygenated-S-H-pyrrolone-S-carboxamide (CAS No . 2649318 . 80 . 7 ) more rapidly than traditional experimental screening methods alone would allow.

In addition to its pharmacological potential , N-(3-tert-butyl-lH-pyrazol-S-ylyl) bold >)-4-hydroxy-l-isopropil-l-oxygenated-S-H-pyrrolone-S-carboxamide (CAS No . 2649318 . 80 . 7 ) also holds interest from an academic perspective , as it serves as an excellent model system for studying heterocyclic chemistry . The synthesis and characterization of this compound contribute to our understanding of how structural modifications influence biological activity , providing valuable insights that can be applied to other drug development efforts.

The future direction s for research on N-(3-tert-butyl-lH-pyrazol-S-ylyl) bold >)-4-hydroxy-l-isopropil-l-oxygenated-S-H-pyrrolone-S-carboxamide (CAS No . 2649318 . 80 . 7 ) are likely to include further optimization o f its chemical structure to enhance its bioactivity and pharmacokinetic properties . Additionally , more extensive biological testing will be conducted to determine its therapeutic potential across various disease models . Collaborative efforts between synthetic chemists , biologists , and computational scientists will be crucial in advancing our understanding o f this promising compound.